N-(2-chloroethyl)-N/'-2-(4-(1,2-diphenylbutenyl)phenoxy)ethyl-N-nitrosourea
N-(2-chloroethyl)-N/'-2-(4-(1,2-diphenylbutenyl)phenoxy)ethyl-N-nitrosourea
Brand Name:
Vulcanchem
CAS No.:
104691-78-3
VCID:
VC0020212
InChI:
InChI=1S/C27H28ClN3O3/c1-2-25(21-9-5-3-6-10-21)26(22-11-7-4-8-12-22)23-13-15-24(16-14-23)34-20-18-29-27(32)31(30-33)19-17-28/h3-16H,2,17-20H2,1H3,(H,29,32)/b26-25-
SMILES:
CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC(=O)N(CCCl)N=O)C3=CC=CC=C3
Molecular Formula:
C27H28ClN3O3
Molecular Weight:
478 g/mol
N-(2-chloroethyl)-N/'-2-(4-(1,2-diphenylbutenyl)phenoxy)ethyl-N-nitrosourea
CAS No.: 104691-78-3
Main Products
VCID: VC0020212
Molecular Formula: C27H28ClN3O3
Molecular Weight: 478 g/mol
| CAS No. | 104691-78-3 |
|---|---|
| Product Name | N-(2-chloroethyl)-N/'-2-(4-(1,2-diphenylbutenyl)phenoxy)ethyl-N-nitrosourea |
| Molecular Formula | C27H28ClN3O3 |
| Molecular Weight | 478 g/mol |
| IUPAC Name | 1-(2-chloroethyl)-3-[2-[4-[(Z)-1,2-diphenylbut-1-enyl]phenoxy]ethyl]-1-nitrosourea |
| Standard InChI | InChI=1S/C27H28ClN3O3/c1-2-25(21-9-5-3-6-10-21)26(22-11-7-4-8-12-22)23-13-15-24(16-14-23)34-20-18-29-27(32)31(30-33)19-17-28/h3-16H,2,17-20H2,1H3,(H,29,32)/b26-25- |
| Standard InChIKey | QMPIGOLIWOCECP-QPLCGJKRSA-N |
| Isomeric SMILES | CC/C(=C(\C1=CC=CC=C1)/C2=CC=C(C=C2)OCCNC(=O)N(CCCl)N=O)/C3=CC=CC=C3 |
| SMILES | CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC(=O)N(CCCl)N=O)C3=CC=CC=C3 |
| Canonical SMILES | CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC(=O)N(CCCl)N=O)C3=CC=CC=C3 |
| Synonyms | N-(2-chloroethyl)-N'-2-(4-(1,2-diphenylbutenyl)phenoxy)ethyl-N-nitrosourea N-chloroethyl-DBPE-nitrosourea tamoxifen nitrosourea |
| PubChem Compound | 3033901 |
| Last Modified | Nov 11 2021 |
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